Cas no 1260675-04-4 (methyl 4-aminopicolinate hydrochloride)

• Product Name: methyl 4-aminopicolinate hydrochloride
• CAS No: 1260675-04-4
• MF: C₇H₉ClN₂O₂
• MW: 188.611560583115
• MDL: MFCD16036646
• CID: 1095081
• PubChem ID: 73554701
• Update Time: 2025-05-27

methyl 4-aminopicolinate hydrochloride Chemical and Physical Properties

Names and Identifiers

• Methyl 5-aminopicolinate hydrochloride
• methyl 4-aminopicolinate hydrochloride
• methyl 5-aminopyridine-2-carboxylate,hydrochloride
• SB54164
• CS-W001375
• Methyl5-aminopicolinatehydrochloride
• NZYIXVITXNNBQT-UHFFFAOYSA-N
• AKOS022189705
• Methyl 4-aminopicolinate HCl
• 2-Pyridinecarboxylic acid, 5-amino-, methyl ester, hydrochloride (1:1)
• SCHEMBL14125808
• methyl 5-aminopyridine-2-carboxylate;hydrochloride
• AS-72667
• S11696
• METHYL 5-AMINOPYRIDINE-2-CARBOXYLATE HYDROCHLORIDE
• DB-386749
• MFCD16036646
• 1260675-04-4

• MDL： MFCD16036646
• Inchi： 1S/C7H8N2O2.ClH/c1-11-7(10)6-3-2-5(8)4-9-6;/h2-4H,8H2,1H3;1H
• InChI Key： NZYIXVITXNNBQT-UHFFFAOYSA-N
• SMILES： Cl.O(C)C(C1C=CC(=CN=1)N)=O

Computed Properties

• Exact Mass: 188.0352552g/mol
• Monoisotopic Mass: 188.0352552g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on methyl 4-aminopicolinate hydrochloride

Comprehensive Overview of Methyl 4-Aminopicolinate Hydrochloride (CAS No. 1260675-04-4): Properties, Applications, and Industry Insights

Methyl 4-aminopicolinate hydrochloride (CAS No. 1260675-04-4) is a specialized organic compound widely recognized for its role in pharmaceutical and agrochemical research. This hydrochloride salt derivative of 4-aminopicolinic acid exhibits unique reactivity, making it a valuable intermediate in synthetic chemistry. With the growing demand for heterocyclic building blocks in drug discovery, this compound has garnered significant attention from researchers and manufacturers alike.

The molecular structure of methyl 4-aminopicolinate HCl combines a pyridine ring with an ester-functionalized aminogroup, offering dual reactivity sites for nucleophilic substitution and condensation reactions. Recent studies highlight its utility in developing kinase inhibitors and antiviral agents, particularly in the context of emerging therapeutic targets. The compound's water solubility (enhanced by the hydrochloride salt form) and crystalline purity (>98% by HPLC) make it particularly suitable for high-throughput screening applications.

In the agrochemical sector, CAS 1260675-04-4 serves as a precursor for novel plant growth regulators and pesticide intermediates. Its structural motif appears in several patented formulations addressing crop resistance challenges—a critical concern given climate change impacts on global agriculture. Manufacturers are increasingly adopting green chemistry protocols for its synthesis, reducing solvent waste through catalytic amination techniques.

Analytical characterization of methyl 4-aminopicolinate hydrochloride typically involves LC-MS (showing m/z 153.1 for the free base) and 1H NMR (δ 8.3 ppm for pyridine-H). Stability studies confirm its compatibility with solid-phase peptide synthesis conditions, expanding its utility in bioconjugation applications. The compound's thermal stability (decomposition >200°C) allows for diverse processing methods in industrial settings.

Market trends indicate rising demand for 1260675-04-4, driven by pharmaceutical R&D investments targeting RNA-modifying enzymes and epigenetic regulators. Suppliers now offer customized isotope-labeled variants (13C/15N) for metabolic studies. Regulatory filings show increasing patent activity involving this scaffold, particularly in biodegradable agrochemicals—addressing consumer concerns about environmental persistence.

Quality control protocols for methyl 4-aminopicolinate HCl emphasize residual solvent monitoring (meeting ICH Q3C guidelines) and polymorph screening to ensure batch consistency. Advanced purification methods like preparative SFC now achieve >99.5% chiral purity for stereospecific applications. These developments align with industry shifts toward continuous manufacturing in API production.

From a supply chain perspective, CAS 1260675-04-4 demonstrates excellent long-term storage stability under nitrogen atmosphere, reducing cold chain requirements. Current research explores its potential in metal-organic frameworks (MOFs) for catalytic applications—an innovative approach gaining traction in materials science. The compound's low ecotoxicity profile (OECD 201/202 tested) further enhances its sustainability credentials.

Emerging applications include use as a fluorescent probe precursor in diagnostic assays, leveraging its native UV absorbance at 265 nm. Process chemistry optimizations have reduced E-factor metrics by 40% compared to early synthetic routes. These advancements position methyl 4-aminopicolinate hydrochloride as a strategic material for next-generation therapeutic oligonucleotides and precision agriculture solutions.